Cas no 79551-82-9 (5,8,14-Eicosatrienoicacid, 11,12-dihydroxy-)

• Product name: 5,8,14-Eicosatrienoicacid, 11,12-dihydroxy-
• CAS No: 79551-82-9
• MF: C₂₀H₃₄O₄
• MW: 338.4816
• CID: 565489
• PubChem ID: 6439527

5,8,14-Eicosatrienoicacid, 11,12-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,8,14-Eicosatrienoicacid, 11,12-dihydroxy-
• 11,12-dihydroxy-5,8,14-eicosatrienoic acid
• (5E,8E,14E)-11,12-dihydroxyicosa-5,8,14-trienoic acid
• 11,12-Dheta
• 79551-82-9
• 5,8,14-Eicosatrienoic acid, 11,12-dihydroxy-
• SCHEMBL1482144

• Inchi： InChI=1S/C20H34O4/c1-2-3-4-5-9-12-15-18(21)19(22)16-13-10-7-6-8-11-14-17-20(23)24/h6,8-10,12-13,18-19,21-22H,2-5,7,11,14-17H2,1H3,(H,23,24)/b8-6+,12-9+,13-10+
• InChI Key： LRPPQRCHCPFBPE-ATELOPIESA-N
• SMILES： CCCCCC=CCC(C(CC=CCC=CCCCC(=O)O)O)O

Computed Properties

• Exact Mass: 338.24571
• Monoisotopic Mass: 338.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 4.4

Experimental Properties

• Density: 1.025
• Boiling Point: 515.2°C at 760 mmHg
• Flash Point: 279.4°C
• Refractive Index: 1.514